ISOFLAVONOID
Overview
Description
Isoflavonoids are a class of flavonoid phenolic compounds, many of which are biologically active . They are primarily found in leguminous plants and are synthesized through the central phenylpropanoid pathway and the specific isoflavonoid branch pathways in legumes . Isoflavonoids and their derivatives are sometimes referred to as phytoestrogens, as many this compound compounds have biological effects via the estrogen receptor .
Synthesis Analysis
Isoflavonoids are synthesized through the central phenylpropanoid pathway and legume-specific this compound branch pathways . The basic pathways to the core this compound skeletons have been established both enzymatically and genetically . Many flavonoids and isoflavonoids are derived from the flavonoid biosynthesis pathway using liquiritigenin or naringenin as precursors .
Molecular Structure Analysis
While flavonoids (in the narrow sense) have the 2-phenylchromen-4-one backbone, isoflavonoids have the 3-phenylchromen-4-one backbone with no hydroxyl group substitution at position 2 (case of the isoflavones) or the 3-phenylchroman (isoflavan) backbone (case of isoflavanes, such as equol) .
Chemical Reactions Analysis
Structures of this compound-specific NADPH-dependent reductases revealed how the (iso)flavonoid backbones are modified by reduction reactions and how enzymes specifically recognize isoflavonoids and catalyze stereo-specific reductions . The enzyme 2-hydroxyisoflavanone synthase (EC 1.14.13.136) is key in the biosynthesis of isoflavonoids .
Physical And Chemical Properties Analysis
Isoflavonoids are heterocyclic phenolic secondary metabolites present in plants which are biogenetically related to flavonoids but constitute a distinctly separate class containing rearranged C15 skeleton .
Mechanism of Action
Safety and Hazards
Isoflavonoids have been used in many dietary supplements but the medical and scientific community is generally skeptical of their use . Some natural isoflavonoids have been identified as toxins . There may be harmful side effects of isoflavonoids, like potentially lowering the immune response and causing cancer .
Future Directions
With recent progress in metabolic engineering and the availability of advanced synthetic biology tools, it is envisaged that highly efficient heterologous hosts will soon be engineered to fulfill the growing market demand . More isoflavone degradation gene clusters will be discovered in the near future, especially in plant rhizosphere bacteria .
properties
CAS RN |
103842-84-8 |
|---|---|
Molecular Formula |
C9H9NO2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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